Cas no 338795-11-2 (Ethyl 4,5,8-trichloroquinoline-3-carboxylate)

• Product Name: Ethyl 4,5,8-trichloroquinoline-3-carboxylate
• CAS No: 338795-11-2
• MF: C₁₂H₈Cl₃NO₂
• MW: 304.556420326233
• CID: 1030172
• PubChem ID: 4552566
• Update Time: 2025-04-20

Ethyl 4,5,8-trichloroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,5,8-trichloroquinoline-3-carboxylate
• 4,5,8-TRICHLOROQUINOLINE-3-CARBOXYLIC ACID ETHYL ESTER
• AC1NC3D8
• AK134259
• KB-253188
• MolPort-002-874-320
• Oprea1_584967
• SB72627
• 6J-025
• ethyl 4,5,8-trichloro-3-quinolinecarboxylate
• Ethyl4,5,8-trichloroquinoline-3-carboxylate
• AKOS005097371
• 338795-11-2
• DB-360463
• DTXSID20404187
• MFCD00173386

• Inchi： 1S/C12H8Cl3NO2/c1-2-18-12(17)6-5-16-11-8(14)4-3-7(13)9(11)10(6)15/h3-5H,2H2,1H3
• InChI Key： OKUJUCIIJHJUSN-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=CN=C2C(=CC=C(C2=1)Cl)Cl

Computed Properties

• Exact Mass: 302.96224
• Monoisotopic Mass: 302.962062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19